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Compound of Interest

Compound Name: Substance P TFA

Cat. No.: B8069863 Get Quote

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational guidelines for the handling of Substance P trifluoroacetate

(TFA). The information is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and mitigate risks associated with this

neuropeptide.

Immediate Safety and Hazard Information
Substance P is a biologically active neuropeptide that acts as a neurotransmitter and

neuromodulator, primarily through the neurokinin 1 receptor (NK1R).[1][2][3] The

trifluoroacetate (TFA) salt form introduces additional hazards associated with trifluoroacetic

acid, which is a strong, corrosive acid.[4][5] Therefore, handling requires precautions against

both the biological activity of the peptide and the chemical hazards of the TFA counter-ion.
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Hazard Type Description Primary Route of Exposure

Chemical Hazard (TFA)

Causes severe skin burns and

eye damage.[4] Harmful if

inhaled, causing corrosive

effects to the respiratory tract.

[6] Harmful to aquatic life with

long-lasting effects.[5]

Skin/Eye Contact, Inhalation[4]

[6]

Biological Hazard (Substance

P)

As a potent neuropeptide, it

can elicit physiological

responses. It is involved in

pain perception, inflammation,

and immune regulation.[7][8][9]

Inhalation, Ingestion, Skin

Absorption

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to prevent exposure. The selection of PPE should be

based on a risk assessment of the specific procedures being performed.

Recommended PPE for Handling Substance P TFA
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Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Handling Solid

(Powder)

Safety goggles

with side shields

and a face

shield.[4][10]

Double-gloving

with chemical-

resistant gloves

(e.g., Neoprene

or Nitrile rubber).

[11] Check

manufacturer

data for

resistance to

TFA.

Chemical-

resistant lab coat

or gown.[12]

Use only in a

chemical fume

hood.[10] If

weighing outside

a containment

unit, a NIOSH-

approved

respirator (e.g.,

N95 or higher) is

required.[13][14]

Preparing

Solutions

Chemical safety

goggles and a

face shield.[4]

Double-gloving

with chemical-

resistant gloves

(e.g., Neoprene

or Nitrile rubber).

[11]

Chemical-

resistant lab coat

or gown. Ensure

cuffs are tucked

into inner gloves.

All work should

be performed in

a certified

chemical fume

hood.[10]

Administering to

Animals/Cell

Culture

Safety glasses

with side shields.

Appropriate

chemical-

resistant gloves

(single pair

sufficient if no

direct contact

with

concentrated

stock).

Standard lab

coat.

Not typically

required if

working with

dilute solutions in

a well-ventilated

area or biosafety

cabinet.

Operational and Disposal Plans
A structured workflow ensures that Substance P TFA is handled safely from receipt to

disposal.

Experimental Workflow: Safe Handling of Substance P TFA
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Preparation & Handling

Application

Post-Experiment

1. Receiving & Inspection
- Verify container integrity.

- Log into inventory.

2. Storage
- Store at -20°C or -80°C.

- Keep container tightly closed.

3. Weighing Powder
- Perform in a chemical fume hood.

- Use appropriate PPE.

Transport in secondary container

4. Solution Preparation
- Perform in a chemical fume hood.

- Add solvent slowly.

5. Experimental Use
- Use dilute solutions.

- Follow standard lab procedures.

6. Decontamination
- Wipe down surfaces with appropriate cleaner.

- Clean all equipment.

7. Waste Disposal
- Dispose of as hazardous chemical waste.

- Follow institutional guidelines.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Substance P TFA from receipt to disposal.
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Storage Plan

Powder: Store at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage

(up to 1 year).[2] Keep the container tightly sealed and protected from moisture.[10]

Stock Solutions: Aliquot solutions to avoid repeated freeze-thaw cycles. Store at -20°C for up

to one month or -80°C for up to six months.[3]

Disposal Plan This material and its container must be disposed of as hazardous waste.[5]

Chemical Waste: All unused solid material, contaminated consumables (e.g., pipette tips,

tubes, gloves), and solutions containing Substance P TFA must be collected in a

designated, sealed hazardous waste container.[6]

Labeling: Clearly label the waste container as "Hazardous Waste" and list the chemical

contents.

Regulations: Do not empty into drains or release into the environment.[5][6] Disposal must

be in accordance with all local, regional, and national hazardous waste regulations.[6]

Consult your institution's Environmental Health and Safety (EHS) department for specific

procedures.

Experimental Protocols
Protocol: Preparation of a 1 mM Stock Solution of Substance P TFA

This protocol describes the preparation of a stock solution. All steps involving the handling of

solid or concentrated Substance P TFA must be performed in a chemical fume hood with

appropriate PPE.

Materials:

Substance P TFA (Molecular Weight varies by batch, check CoA)

Anhydrous DMSO or sterile water[2][3]

Calibrated analytical balance
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Chemical fume hood

Appropriate PPE (lab coat, face shield, goggles, double gloves)

Microcentrifuge tubes or vials

Procedure:

Pre-Equilibration: Allow the vial of Substance P TFA powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation.

Calculation:

Determine the mass of Substance P TFA needed. For a 1 mL of 1 mM solution, the

required mass (in mg) is: Mass (mg) = 1 (mL) x 1 (mM) x Molecular Weight (g/mol) / 1000

Example: Using a molecular weight of 1461.7 g/mol , you would need 1.46 mg.

Weighing: In a chemical fume hood, carefully weigh the calculated amount of powder into a

microcentrifuge tube.

Solubilization:

Add the desired volume of solvent (e.g., 1 mL of DMSO for a 1 mM solution) to the tube

containing the powder.

To aid dissolution, you may gently vortex the solution or heat the tube to 37°C and

sonicate for a short period.[3]

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

tightly sealed tubes. Label clearly with the substance name, concentration, date, and your

initials.

Record Keeping: Document the preparation, including the exact mass, volume, final

concentration, and lot number, in your lab notebook.

Signaling Pathway Visualization
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Substance P mediates its effects by binding to G protein-coupled neurokinin receptors (NKRs),

primarily NK1R.[8] This interaction triggers several intracellular signaling cascades.[7]

Substance P Signaling via NK1 Receptor
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Caption: Substance P activates the NK1R, leading to G-protein mediated activation of PLC and

downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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